Cas no 78427-96-0 (4-Octanone, 1-phenyl-)

• Product Name: 4-Octanone, 1-phenyl-
• CAS No: 78427-96-0
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 534467
• PubChem ID: 11084962
• Update Time: 2025-04-19

4-Octanone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octanone, 1-phenyl-
• 1-phenyloctan-4-one
• 78427-96-0
• DTXSID90454659
• AKOS017958246
• SCHEMBL14672760

• Inchi： 1S/C14H20O/c1-2-3-11-14(15)12-7-10-13-8-5-4-6-9-13/h4-6,8-9H,2-3,7,10-12H2,1H3
• InChI Key： YIYCWJWUZUBPLY-UHFFFAOYSA-N
• SMILES： O=C(CCCC)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų